Cas no 2225170-67-0 ((3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid)
2225170-67-0 structure
Product Name:(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
CAS No:2225170-67-0
MF:C9H8BClN2O2
MW:222.44
CID:5143531
PubChem ID:133555376
Update Time:2024-11-05
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-(1H-pyrazol-1-yl)phenylboronic acid
- 2225170-67-0
- (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
- (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronicacid
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- Inchi: 1S/C9H8BClN2O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6,14-15H
- InChI Key: UKNOGKIJWKLRAK-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(N2C=CC=N2)C(Cl)=C1)(O)O
Computed Properties
- Exact Mass: 222.0367354g/mol
- Monoisotopic Mass: 222.0367354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908091-5mg |
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid |
2225170-67-0 | 95% | 5mg |
¥1,618.20 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908091-25mg |
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid |
2225170-67-0 | 95% | 25mg |
¥4,678.20 | 2022-09-29 |
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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